Cas no 2022146-48-9 (N-(1-benzylpiperidin-4-yl)methyl-6-chloropyridine-3-carboxamide)

• Product Name: N-(1-benzylpiperidin-4-yl)methyl-6-chloropyridine-3-carboxamide
• CAS No: 2022146-48-9
• MF: C₁₉H₂₂ClN₃O
• MW: 343.850483417511
• CID: 5681104
• PubChem ID: 47921155
• Update Time: 2025-06-09

N-(1-benzylpiperidin-4-yl)methyl-6-chloropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2022146-48-9
• N-[(1-Benzylpiperidin-4-yl)methyl]-6-chloropyridine-3-carboxamide
• EN300-26584942
• Z828811032
• N-(1-benzylpiperidin-4-yl)methyl-6-chloropyridine-3-carboxamide

• Inchi： 1S/C19H22ClN3O/c20-18-7-6-17(13-21-18)19(24)22-12-15-8-10-23(11-9-15)14-16-4-2-1-3-5-16/h1-7,13,15H,8-12,14H2,(H,22,24)
• InChI Key： LYUFLIGFSDBMBL-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(NCC1CCN(CC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 343.1451400g/mol
• Monoisotopic Mass: 343.1451400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 45.2Ų

Additional information on N-(1-benzylpiperidin-4-yl)methyl-6-chloropyridine-3-carboxamide

Recent Advances in the Study of N-(1-benzylpiperidin-4-yl)methyl-6-chloropyridine-3-carboxamide (CAS: 2022146-48-9)

In recent years, the compound N-(1-benzylpiperidin-4-yl)methyl-6-chloropyridine-3-carboxamide (CAS: 2022146-48-9) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings regarding this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

The compound, characterized by its unique benzylpiperidine and chloropyridine moieties, has been investigated for its role as a modulator of specific biological targets. Recent studies have highlighted its affinity for certain neurotransmitter receptors, suggesting potential applications in neurological and psychiatric disorders. The synthesis of this compound has been optimized to improve yield and purity, with recent methodologies emphasizing green chemistry principles to reduce environmental impact.

Pharmacological evaluations have demonstrated that N-(1-benzylpiperidin-4-yl)methyl-6-chloropyridine-3-carboxamide exhibits promising activity in preclinical models. For instance, it has shown efficacy in modulating dopamine and serotonin receptors, which could be leveraged for treating conditions such as depression and Parkinson's disease. Additionally, its pharmacokinetic profile, including bioavailability and metabolic stability, has been extensively studied to assess its suitability for further development.

Recent in vitro and in vivo studies have further elucidated the compound's mechanism of action. Structural-activity relationship (SAR) analyses have identified key functional groups that contribute to its biological activity, providing insights for the design of more potent analogs. Moreover, computational modeling has been employed to predict binding interactions with target proteins, facilitating a deeper understanding of its therapeutic potential.

Despite these advancements, challenges remain in the clinical translation of N-(1-benzylpiperidin-4-yl)methyl-6-chloropyridine-3-carboxamide. Issues such as off-target effects and long-term safety profiles need to be addressed through rigorous preclinical and clinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and accelerate the development of this compound into a viable therapeutic agent.

In conclusion, N-(1-benzylpiperidin-4-yl)methyl-6-chloropyridine-3-carboxamide represents a promising candidate in the field of medicinal chemistry. Its unique structural features and pharmacological properties warrant further investigation to fully realize its therapeutic potential. Future research should focus on optimizing its efficacy and safety, as well as exploring its applications in a broader range of medical conditions.